1-(Chloromethyl)-3-(3-methoxyphenyl)bicyclo[1.1.1]pentane

• IUPAC Name: 1-(chloromethyl)-3-(3-methoxyphenyl)bicyclo[1.1.1]pentane
• InChI: InChI=1S/C13H15ClO/c1-15-11-4-2-3-10(5-11)13-6-12(7-13,8-13)9-14/h2-5H,6-9H2,1H3
• InChI Key: KWKYMVJIEOIHSQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C23CC(C2)(C3)CCl
• Molecular Formula: C13H15ClO
• Molecular Weight: 222.71 g/mol

Description

1-(Chloromethyl)-3-(3-methoxyphenyl)bicyclo[1.1.1]pentane is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 1-(Chloromethyl)-3-(3-methoxyphenyl)bicyclo[1.1.1]pentane is not well understood. However, studies have shown that it interacts with certain biological targets, including enzymes and receptors, which may explain its potential therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that 1-(Chloromethyl)-3-(3-methoxyphenyl)bicyclo[1.1.1]pentane exhibits various biochemical and physiological effects. For example, it has been reported to have anti-inflammatory, analgesic, and anticonvulsant properties. Additionally, it has been shown to modulate the activity of certain enzymes and receptors, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

One advantage of 1-(Chloromethyl)-3-(3-methoxyphenyl)bicyclo[1.1.1]pentane is its high purity and good yields during synthesis. Additionally, it has been shown to exhibit a range of biochemical and physiological effects, which makes it a potentially useful compound for various experiments. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to fully explore its potential applications.

Future Directions

There are several future directions for research on 1-(Chloromethyl)-3-(3-methoxyphenyl)bicyclo[1.1.1]pentane. One direction could be to further investigate its mechanism of action, which may provide insights into its potential therapeutic applications. Additionally, it could be explored for its use in the synthesis of more complex molecules, which may have applications in various fields. Finally, it could be studied for its potential as a drug candidate for the treatment of various diseases.

Synthesis Methods

The synthesis of 1-(Chloromethyl)-3-(3-methoxyphenyl)bicyclo[1.1.1]pentane involves the reaction of 3-methoxyphenylcyclopropanecarboxylate with chloromethyl methyl ether in the presence of a Lewis acid catalyst. This method has been reported to yield the desired compound in good yields and with high purity.

Scientific Research Applications

Research on 1-(Chloromethyl)-3-(3-methoxyphenyl)bicyclo[1.1.1]pentane has focused on its potential applications in various fields, including medicinal chemistry, material science, and organic synthesis. In medicinal chemistry, this compound has been studied for its potential as a drug candidate for the treatment of various diseases. In material science, it has been investigated for its use in the synthesis of advanced materials. In organic synthesis, it has been explored as a building block for the synthesis of more complex molecules.